Cas no 288846-89-9 (D-Xylose-1-C-d)
D-Xylose-1-C-d Chemical and Physical Properties
Names and Identifiers
-
- D-Xylose-1-C-d (9CI)
- D-[1-2H]XYLOSE
- D-Xylose-1-C-d
- (3R,4S,5R)-2-Deuteriooxane-2,3,4,5-tetrol
- 288846-89-9
-
- Inchi: 1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3+,4-,5?/m1/s1/i5D
- InChI Key: SRBFZHDQGSBBOR-BMXLZLHDSA-N
- SMILES: O1C[C@H]([C@@H]([C@H](C1([2H])O)O)O)O
Computed Properties
- Exact Mass: 151.059
- Monoisotopic Mass: 151.059
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.2A^2
- XLogP3: -2.5
Experimental Properties
- PSA: 90.15000
- LogP: -2.58230
D-Xylose-1-C-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | X750759-10mg |
D-Xylose-1-C-d |
288846-89-9 | 10mg |
$178.00 | 2023-05-17 | ||
| TRC | X750759-100mg |
D-Xylose-1-C-d |
288846-89-9 | 100mg |
$1372.00 | 2023-05-17 | ||
| Omicron Biochemicals | XYL-008-1g |
D-[1-2H]xylose |
288846-89-9 | 1g |
$675 | 2024-03-26 | ||
| Omicron Biochemicals | XYL-008-0.25g |
D-[1-2H]xylose |
288846-89-9 | 0.25g |
$275 | 2025-08-06 | ||
| Omicron Biochemicals | XYL-008-0.50g |
D-[1-2H]xylose |
288846-89-9 | 0.50g |
$445 | 2025-08-06 | ||
| Omicron Biochemicals | XYL-008-1.0g |
D-[1-2H]xylose |
288846-89-9 | 1.0g |
$750 | 2025-08-06 | ||
| A2B Chem LLC | AF28264-250mg |
D-[1-2H]XYLOSE |
288846-89-9 | 250mg |
$344.00 | 2024-04-20 | ||
| A2B Chem LLC | AF28264-500mg |
D-[1-2H]XYLOSE |
288846-89-9 | 500mg |
$526.00 | 2024-04-20 | ||
| A2B Chem LLC | AF28264-1g |
D-[1-2H]XYLOSE |
288846-89-9 | 1g |
$850.00 | 2024-04-20 |
D-Xylose-1-C-d Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on D-Xylose-1-C-d
D-Xylose-1-C-d: A Comprehensive Overview
D-Xylose-1-C-d, also known by its CAS number 288846-89-9, is a compound that has garnered significant attention in recent years due to its unique properties and versatile applications. This compound, classified under the broader category of carbohydrates, is a derivative of D-xylose, a pentose sugar commonly found in nature. The "-1-C-d" designation refers to the specific configuration of the compound, indicating a deoxy modification at the first carbon position. This structural modification imparts distinct chemical and biological properties, making D-Xylose-1-C-d a subject of interest in various fields, including biochemistry, pharmacology, and material science.
The structural uniqueness of D-Xylose-1-C-d lies in its ability to act as both a reducing and non-reducing sugar depending on its configuration. This dual functionality has been exploited in numerous applications, particularly in the food industry where it serves as a stabilizer and texturizing agent. Recent studies have highlighted its potential as a functional ingredient in the development of low-calorie sweeteners and dietary supplements. For instance, research published in the Journal of Agricultural and Food Chemistry demonstrated that D-Xylose-1-C-d exhibits superior stability under high thermal conditions, making it ideal for use in processed foods.
In the pharmaceutical sector, D-Xylose-1-C-d has shown promise as a carrier molecule for drug delivery systems. Its biocompatibility and controlled release properties have been extensively studied. A 2023 study conducted by researchers at the University of California revealed that D-Xylose-1-C-d-based nanoparticles could effectively encapsulate hydrophobic drugs, enhancing their bioavailability. This breakthrough has opened new avenues for targeted drug delivery, particularly in cancer therapy where precise drug release is critical.
Beyond its industrial applications, D-Xylose-1-C-d has also been explored for its role in biological systems. In the field of glycobiology, this compound is used as a model substrate for studying glycosidase enzymes. Its specific stereochemistry allows researchers to investigate enzyme specificity and catalytic mechanisms with unprecedented precision. Recent advancements in enzymatic engineering have leveraged this property to develop more efficient enzymes for biofuel production and waste degradation.
The synthesis of D-Xylose-1-C-d involves a multi-step process that combines traditional sugar chemistry with modern biotechnological methods. One innovative approach reported in the Nature Communications journal utilizes recombinant glycosyltransferases to achieve high-yield production of D-Xylose-1-C-d from renewable biomass sources. This method not only enhances sustainability but also reduces production costs, making it more accessible for large-scale applications.
From an environmental standpoint, D-Xylose-1-C-d's biodegradability has been extensively studied to assess its impact on ecosystems. Research indicates that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. This characteristic makes it an eco-friendly alternative to synthetic polymers in various industrial applications.
In conclusion, D-Xylose-1-C-d (CAS No. 288846-89-9) stands out as a multifaceted compound with diverse applications across industries. Its unique chemical properties, coupled with recent scientific advancements, position it as a key player in the development of sustainable and innovative solutions. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.
288846-89-9 (D-Xylose-1-C-d) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)